Cas no 944900-87-2 (3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine)

3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine structure
944900-87-2 structure
Product Name:3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine
CAS No:944900-87-2
MF:C6H8BrN3
MW:202.051819801331
MDL:MFCD10696289
CID:803247
PubChem ID:53350360
Update Time:2025-04-19

3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5,6,7,8-tetrahydro-imidazo[1,5-a]pyrazine
    • 3-Bromo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
    • 3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine
    • 944900-87-2
    • AKOS016001363
    • 3-BROMO-5H,6H,7H,8H-IMIDAZO[1,5-A]PYRAZINE
    • EN300-194656
    • AB56964
    • FT-0713598
    • DTXSID50693608
    • DB-079926
    • MDL: MFCD10696289
    • Inchi: 1S/C6H8BrN3/c7-6-9-4-5-3-8-1-2-10(5)6/h4,8H,1-3H2
    • InChI Key: CRSLIIAXVGQLGJ-UHFFFAOYSA-N
    • SMILES: BrC1=NC=C2CNCCN21

Computed Properties

  • Exact Mass: 200.99000
  • Monoisotopic Mass: 200.99
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.1
  • Topological Polar Surface Area: 29.8A^2

Experimental Properties

  • Density: 1.93
  • Boiling Point: 364°C at 760 mmHg
  • Flash Point: 173.941°C
  • Refractive Index: 1.751
  • PSA: 29.85000
  • LogP: 1.07760

3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine Pricemore >>

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Enamine
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